Cas no 1427504-81-1 (3-Cyano-2-methoxy-4-benzyloxy pyridine)

• Product Name: 3-Cyano-2-methoxy-4-benzyloxy pyridine
• CAS No: 1427504-81-1
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 5576747
• Update Time: 2025-05-20

3-Cyano-2-methoxy-4-benzyloxy pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-methoxy-4-benzyloxy pyridine
• 3-Pyridinecarbonitrile, 2-methoxy-4-(phenylmethoxy)-

• Inchi： 1S/C14H12N2O2/c1-17-14-12(9-15)13(7-8-16-14)18-10-11-5-3-2-4-6-11/h2-8H,10H2,1H3
• InChI Key： MYHPUFUGRWQAHW-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC(OCC2=CC=CC=C2)=C1C#N

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 419.8±40.0 °C(Predicted)
• pka: 1.25±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Cyano-2-methoxy-4-benzyloxy pyridine

3-Cyano-2-methoxy-4-benzyloxy Pyridine: A Comprehensive Overview

3-Cyano-2-methoxy-4-benzyloxy pyridine is a highly specialized organic compound with the CAS number 1427504-81-1. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with three distinct groups: a cyano group (-CN) at position 3, a methoxy group (-OCH₃) at position 2, and a benzyloxy group (-OCH₂C₆H₅) at position 4. These substituents impart unique chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 3-cyano-2-methoxy-4-benzyloxy pyridine involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging novel catalysts and reaction conditions. For instance, researchers have explored the use of palladium catalysts in cross-coupling reactions to efficiently introduce the benzyloxy group onto the pyridine ring.

One of the most significant applications of 3-cyano-2-methoxy-4-benzyloxy pyridine lies in its potential as a building block for drug discovery. The compound's structural versatility allows it to serve as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For example, recent studies have demonstrated its utility in designing inhibitors for kinases and other enzyme targets implicated in cancer and inflammatory diseases.

In addition to its role in pharmaceuticals, 3-cyano-2-methoxy-4-benzyloxy pyridine has shown promise in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for applications in catalysis and electronic materials. Researchers have reported its use as a ligand in palladium-catalyzed cross-coupling reactions, where it exhibits superior catalytic activity compared to traditional ligands.

The physical properties of 3-cyano-2-methoxy-4-benzyloxy pyridine are also noteworthy. The compound is typically obtained as a crystalline solid with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various organic transformations. The presence of electron-donating groups like methoxy and benzyloxy enhances the compound's stability under thermal and oxidative conditions.

From an analytical standpoint, 3-cyano-2-methoxy-4-benzyloxy pyridine can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of its molecular structure and purity. Recent advancements in analytical chemistry have enabled researchers to perform real-time monitoring of its synthesis using high-resolution mass spectrometry (HRMS), ensuring accurate quality control.

Despite its numerous advantages, the handling and storage of 3-cyano-2-methoxy-4-benzyloxy pyridine require careful consideration due to its sensitivity to moisture and light. Proper storage conditions, such as keeping the compound in an inert atmosphere or under nitrogen purge, are essential to maintain its stability over extended periods.

In conclusion, 3-cyano-2-methoxy-4-benzyloxy pyridine is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.